Cas no 755039-52-2 ((R)-Methyl 2-(cyclopentylamino)butanoate)

(R)-Methyl 2-(cyclopentylamino)butanoate structure
755039-52-2 structure
Product Name:(R)-Methyl 2-(cyclopentylamino)butanoate
CAS No:755039-52-2
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD11977213
CID:548941
PubChem ID:57358664
Update Time:2025-04-19

(R)-Methyl 2-(cyclopentylamino)butanoate Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl 2-(cyclopentylamino)butanoate
    • Butanoic acid, 2-(cyclopentylamino)-, methyl ester, (2R)-
    • methyl (2R)-2-(cyclopentylamino)butanoate
    • methyl 2- mmvvm q butanoate
    • (R)-methyl-2-(cyclopentylamino)butanoate
    • Butanoic acid,2-(cyclopentylamino)-,methyl ester,(2R)
    • SCHEMBL2027744
    • DTXSID30724186
    • AM807301
    • methyl (R)-2-(cyclopentylamino)butanoate
    • 755039-52-2
    • CS-0005848
    • A1-28275
    • A849240
    • BOTKCVUBIOIUFR-SECBINFHSA-N
    • HS-8581
    • MDL: MFCD11977213
    • Inchi: 1S/C10H19NO2/c1-3-9(10(12)13-2)11-8-6-4-5-7-8/h8-9,11H,3-7H2,1-2H3/t9-/m1/s1
    • InChI Key: BOTKCVUBIOIUFR-SECBINFHSA-N
    • SMILES: O(C)C([C@@H](CC)NC1CCCC1)=O

Computed Properties

  • Exact Mass: 185.14200
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33000
  • LogP: 1.86110

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